2-(4-Chloro-2-methoxyphenyl)-5,6-difluoro-1H-benzo[D]imidazole

• Molecular Formula: C14H9ClF2N2O
• Molecular Weight: 294.68 g/mol
• IUPAC Name: 2-(4-chloro-2-methoxyphenyl)-5,6-difluoro-1H-benzimidazole
• InChI: InChI=1S/C14H9ClF2N2O/c1-20-13-4-7(15)2-3-8(13)14-18-11-5-9(16)10(17)6-12(11)19-14/h2-6H,1H3,(H,18,19)
• InChI Key: CZPMGIALBJAUAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=NC3=CC(=C(C=C3N2)F)F

Description

2-(4-Chloro-2-methoxyphenyl)-5,6-difluoro-1H-benzo[D]imidazole is a useful research compound. Its molecular formula is C14H9ClF2N2O and its molecular weight is 294.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-2-methoxy-benzoic acid (5 g, 0.026 mol; CAS Reg. No. 78955-90-5) in polyphosphoric acid (50 g) was added compound 4,5-difluoro-benzene-1,2-diamine (3.86 g, 0.026 mol; CAS Reg. No. 76179-40-3) and the resulting mixture was heated to 180° C. for 1 h. The reaction mixture was then cooled and neutralized with ice cold 10% aqueous sodium carbonate solution, and then extracted with ethyl acetate. The combined organic layers were dried over sodium sulfate, filtered, and evaporated under reduced pressure. The residue was purified by column chromatography over silica gel (25% ethyl acetate/n-hexane) to give the desired compound as a brown solid (77%). MS (Turbo Spray): m/z=295.1 (M+H).